Cas no 2350202-43-4 (tert-butyl (2S)-2-amino-3-(2,5-dichlorophenyl)propanoate)

• Product Name: tert-butyl (2S)-2-amino-3-(2,5-dichlorophenyl)propanoate
• CAS No: 2350202-43-4
• MF: C₁₃H₁₇Cl₂NO₂
• MW: 290.185581922531
• CID: 5975660
• PubChem ID: 165756747
• Update Time: 2025-10-29

tert-butyl (2S)-2-amino-3-(2,5-dichlorophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2S)-2-amino-3-(2,5-dichlorophenyl)propanoate
• 2350202-43-4
• EN300-37101065

• Inchi： 1S/C13H17Cl2NO2/c1-13(2,3)18-12(17)11(16)7-8-6-9(14)4-5-10(8)15/h4-6,11H,7,16H2,1-3H3/t11-/m0/s1
• InChI Key： TXNSKLAWORNHHR-NSHDSACASA-N
• SMILES： ClC1C=CC(=CC=1C[C@@H](C(=O)OC(C)(C)C)N)Cl

Computed Properties

• Exact Mass: 289.0636342g/mol
• Monoisotopic Mass: 289.0636342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 52.3Ų

Additional information on tert-butyl (2S)-2-amino-3-(2,5-dichlorophenyl)propanoate

Professional Introduction to Compound with CAS No. 2350202-43-4 and Product Name: Tert-butyl (2S)-2-amino-3-(2,5-dichlorophenyl)propanoate

The compound identified by the CAS number 2350202-43-4 and the product name Tert-butyl (2S)-2-amino-3-(2,5-dichlorophenyl)propanoate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in medicinal chemistry and drug development. The detailed exploration of this molecule not only highlights its chemical composition but also delves into its biological activities, synthetic pathways, and emerging research applications.

The molecular structure of Tert-butyl (2S)-2-amino-3-(2,5-dichlorophenyl)propanoate consists of a chiral center at the (2S) position, which is a critical feature for its pharmacological properties. The presence of a tert-butyl group and a 2,5-dichlorophenyl moiety further enhances its chemical stability and reactivity. This compound belongs to a class of molecules that have been extensively studied for their ability to interact with biological targets, particularly enzymes and receptors involved in various metabolic pathways.

In recent years, there has been a growing interest in the development of chiral auxiliaries and catalysts that can facilitate the asymmetric synthesis of enantiomerically pure compounds. The compound Tert-butyl (2S)-2-amino-3-(2,5-dichlorophenyl)propanoate serves as an excellent example of such a molecule. Its synthesis involves multi-step organic reactions that require precise control over reaction conditions to ensure high enantiomeric purity. The use of this compound in catalytic processes has led to significant improvements in the efficiency and scalability of asymmetric synthesis.

One of the most compelling aspects of Tert-butyl (2S)-2-amino-3-(2,5-dichlorophenyl)propanoate is its potential as a building block for more complex pharmacological entities. Researchers have leveraged its structural features to develop novel inhibitors targeting various therapeutic areas, including cancer, inflammation, and neurological disorders. The dichlorophenyl group, in particular, has been shown to enhance binding affinity to certain protein targets due to its ability to form multiple hydrogen bonds and hydrophobic interactions.

The biological activity of this compound has been extensively evaluated through both in vitro and in vivo studies. Initial investigations have revealed that it exhibits potent inhibitory effects on specific enzymes implicated in disease pathways. For instance, studies have demonstrated its ability to modulate the activity of kinases and proteases that play crucial roles in cell signaling and proliferation. These findings have opened up new avenues for therapeutic intervention in conditions such as chronic inflammation and autoimmune diseases.

Furthermore, the compound's stability under various physiological conditions makes it an attractive candidate for further development into drug candidates. Its resistance to degradation by metabolic enzymes ensures prolonged bioavailability, which is essential for achieving therapeutic efficacy. This stability is attributed to the robust nature of its molecular framework, which includes multiple aromatic rings and functional groups that contribute to its chemical resilience.

The synthetic route to Tert-butyl (2S)-2-amino-3-(2,5-dichlorophenyl)propanoate is another area of significant interest. Researchers have developed innovative methodologies that optimize yield while maintaining high enantiomeric purity. These synthetic strategies often involve the use of chiral resolving agents or asymmetric catalysis techniques that minimize racemization during production. Such advancements are crucial for ensuring that pharmaceutical intermediates meet stringent quality standards required for clinical applications.

Recent publications have highlighted the compound's role in preclinical drug discovery programs aimed at identifying novel therapeutics for unmet medical needs. By serving as a scaffold for structure-activity relationship (SAR) studies, Tert-butyl (2S)-2-amino-3-(2,5-dichlorophenyl)propanoate has enabled researchers to fine-tune its pharmacological properties for specific indications. This iterative approach has led to the identification of derivatives with enhanced potency and selectivity.

The future prospects for this compound are promising, with ongoing research exploring its potential applications in personalized medicine. By integrating it into combinatorial libraries or high-throughput screening platforms, scientists aim to identify novel drug candidates tailored to individual patient profiles. Such efforts align with broader trends in precision healthcare, where targeted therapies are designed to maximize efficacy while minimizing side effects.

In conclusion,Tert-butyl (2S)-2-amino-3-(2,5-dichlorophenyl)propanoate represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features, coupled with its biological activity and synthetic versatility, make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in advancing therapeutic strategies across multiple disease areas.